2-Hydroxyethyl acrylate

• CAS No.: 818-61-1
• Product Name: 2-Hydroxyethyl acrylate
• Molecular Formula: C5H8O3
• Molecular Weight: 116.11 g/mol
• IUPAC Name: 2-hydroxyethyl prop-2-enoate
• Standard InChI: InChI=1S/C5H8O3/c1-2-5(7)8-4-3-6/h2,6H,1,3-4H2
• Standard InChIKey: OMIGHNLMNHATMP-UHFFFAOYSA-N
• Impurities: 96%, contains 200-650 ppm monomethyl ether hydroquinone as inhibitor.; Other esters < 2% w/w; dietylene glycol monoacrylate < or = 2.1% w/w; acrylic acid < or = 1% w/w; ethylene glycol approx 0.25% w/w; ethylene oxide approx 0.001% w/w
• SMILES: C=CC(=O)OCCO
• Canonical SMILES: C=CC(=O)OCCO
• Boiling Point: greater than 346 °F at 760 mm Hg (USCG, 1999); 191.0 °C; 191 °C; 210 °C
• Colorform: Liquid; Clear colorless liquid
• Density: 1.1 at 77 °F (USCG, 1999); 1.011 g/cu cm at 23 °C; 1.1 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.0
• Flash Point: 214 °F (NFPA, 2010); 214 °F (101 °C) (closed cup); 101 °C c.c.
• Melting Point: -76 °F (USCG, 1999); -60.2 °C
• Physical Description: Hydroxyethylacrylate appears as a clear colorless liquid. Less dense than water. Vapors heavier than air. Corrosive to tissue. May polymerize exothermically if heated or contaminated. If the polymerization takes place inside a container, the container may rupture violently. Used to make plastics.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: Hydroxyethylacrylate appears as a clear colorless liquid. Less dense than water. Vapors heavier than air. Corrosive to tissue. May polymerize exothermically if heated or contaminated. If the polymerization takes place inside a container, the container may rupture violently. Used to make plastics.
• Shelf Life: Stable under recommended storage conditions. Contains the following stabilizer(s): Mequinol (>=200 - <=650 ppm)
• Solubility: 8.61 M; In water, miscible /1X10+6 mg/L/ at 25 °C; Solubility in water: miscible
• Synonyms: 2-Hydroxyethyl acrylate
• Vapor Density: Vapors heavier than air; Relative vapor density (air = 1): 4.0
• Vapor Pressure: 0.05 mmHg; 0.0523 mm Hg at 25 °C; Vapor pressure, Pa at 25 °C: 7.0
• PubChem Compound: 13165
• Last Modified: Nov 11 2021